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Compound of Interest

Compound Name: Dipropanoic acid

Cat. No.: B8529689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "dipropanoic acid" presents a degree of ambiguity within chemical nomenclature, as

it can refer to several distinct molecules. This technical guide addresses this ambiguity by

identifying and characterizing four representative compounds that fall under this general

description. Each compound is detailed with its unique Chemical Abstracts Service (CAS)

number, physicochemical properties, synthesis protocols, and known biological relevance. This

in-depth guide is designed to provide clarity and comprehensive data for researchers and

professionals in drug development and chemical sciences.

Understanding the Ambiguity: Four Interpretations
of "Dipropanoic Acid"
The lack of a single, universally accepted structure for "dipropanoic acid" necessitates a clear

definition of the specific compound in any research or development context. This guide

explores the following four compounds, each a valid interpretation of the term:

3,3'-Thiodipropionic acid: Two propanoic acid molecules linked by a sulfur atom.

Propionic anhydride: Formed from the dehydration of two propanoic acid molecules.

3,3'-Iminodipropionic acid: Two propanoic acid molecules linked by an imino (-NH-) group.
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2,2-Dimethylpropanoic acid (Pivalic Acid): An isomer of propanoic acid that contains a total of

five carbon atoms, which can be conceptually considered in the context of propanoic acid

derivatives.

Each of these compounds possesses distinct chemical and biological properties, which are

detailed in the following sections.

3,3'-Thiodipropionic Acid
CAS Number: 111-17-1

3,3'-Thiodipropionic acid is a dicarboxylic acid containing a thioether linkage. It is recognized

for its antioxidant properties and is used in various industrial applications, including as a

stabilizer in plastics, rubbers, and oils.

Quantitative Data
Property Value Source

Molecular Formula C6H10O4S [1]

Molecular Weight 178.21 g/mol [1]

Melting Point 131-134 °C [1]

Solubility Soluble in water and ethanol. [2]

pKa Not readily available

Appearance White crystalline solid [3]

Experimental Protocols
Synthesis of 3,3'-Thiodipropionic Acid via Michael Addition:

A common method for the synthesis of 3,3'-thiodipropionic acid involves the reaction of

acrylonitrile with a sulfide source, followed by hydrolysis of the resulting dinitrile.

Materials:

Acrylonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/t30201
https://www.sigmaaldrich.com/US/en/product/aldrich/t30201
https://www.sigmaaldrich.com/US/en/product/aldrich/t30201
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-465.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3770964.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8529689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium sulfide (or sodium hydrosulfide)

Sodium hydroxide

Sulfuric acid

Water

Procedure:

In a reaction vessel, an aqueous solution of sodium sulfide is prepared.

Acrylonitrile is added dropwise to the sodium sulfide solution at a controlled temperature,

typically between 20-50°C. The reaction is allowed to proceed for several hours.

The resulting 3,3'-thiodipropionitrile is then hydrolyzed without isolation by adding a solution

of sodium hydroxide and heating the mixture.

After hydrolysis is complete, the reaction mixture is acidified with sulfuric acid to precipitate

the 3,3'-thiodipropionic acid.

The precipitated solid is collected by filtration, washed with water, and dried to yield the final

product.

This process provides a high yield of 3,3'-thiodipropionic acid and is suitable for industrial-scale

production.[4]

Biological Activity and Signaling
3,3'-Thiodipropionic acid and its esters are utilized as antioxidants in food packaging and

cosmetics to prevent the degradation of fats and oils.[3][5] Its antioxidant activity is attributed to

the sulfur atom, which can scavenge reactive oxygen species. In the bacterium Variovorax

paradoxus, specific transport proteins have been identified that are involved in the uptake of

3,3'-thiodipropionic acid, suggesting a role for this compound in microbial metabolism.[6] While

it is known to be an antioxidant, detailed signaling pathways of its action in mammalian cells

are not extensively documented in the provided search results.
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Experimental Workflow: Antioxidant Activity Assay

Workflow for Assessing Antioxidant Activity

Sample Preparation

DPPH Radical Scavenging Assay

Data Analysis

Dissolve 3,3'-Thiodipropionic Acid
in appropriate solvent

Mix sample/control/blank
with DPPH solution

Prepare positive control
(e.g., Ascorbic Acid)

Prepare blank
(solvent only)

Incubate in the dark
at room temperature

Measure absorbance
at ~517 nm

Calculate percentage
of radical scavenging activity

Determine IC50 value

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b8529689?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8529689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A generalized workflow for evaluating the antioxidant capacity of 3,3'-thiodipropionic

acid using the DPPH assay.

Propionic Anhydride
CAS Number: 123-62-6

Propionic anhydride is the acid anhydride of propionic acid. It is a colorless liquid with a

pungent odor and is primarily used as a reagent in organic synthesis, particularly for the

introduction of the propionyl group.

Quantitative Data
Property Value Source

Molecular Formula C6H10O3 [7]

Molecular Weight 130.14 g/mol [7]

Boiling Point 167-170 °C [7]

Melting Point -42 °C [7]

Density 1.015 g/cm³ [7]

Solubility
Reacts with water; soluble in

chloroform, ether, and ethanol.
[8]

Appearance Colorless liquid [7]

Experimental Protocols
Synthesis of Propionic Anhydride by Dehydration:

A common industrial method for preparing propionic anhydride is the thermal dehydration of

propionic acid.

Materials:

Propionic acid
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Procedure:

Propionic acid is heated, leading to the removal of one molecule of water from two molecules

of propionic acid.

The water produced is continuously removed by distillation to drive the equilibrium towards

the formation of the anhydride.[7]

Alternative Synthesis using Oxalyl Chloride:

Materials:

Propionic acid

Oxalyl chloride

Procedure:

Dry propionic acid is placed in a round-bottom flask.

Oxalyl chloride is added slowly. Hydrogen chloride gas evolves during the addition.

The reaction mixture is gently refluxed.

The product, propionic anhydride, is then isolated by distillation. This method can yield

approximately 51% of the product.[9]

Biological Activity and Signaling
Propionic anhydride itself does not have significant direct biological activity; its importance lies

in its reactivity. Upon contact with water, it hydrolyzes to form propionic acid.[8] Propionic acid

is a short-chain fatty acid that is naturally produced in the gut by the microbiome and plays a

role in various physiological processes, including serving as an energy source and modulating

the immune system. Due to its use in the synthesis of certain controlled substances, the

purchase and use of propionic anhydride are regulated in some jurisdictions.[8]

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://en.wikipedia.org/wiki/Propionic_anhydride
https://prepchem.com/synthesis-of-propionic-anhydride/
http://www.sciencemadness.org/smwiki/index.php/Propionic_anhydride
http://www.sciencemadness.org/smwiki/index.php/Propionic_anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8529689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Propionic Anhydride

Reactants
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Caption: A simplified workflow illustrating the synthesis of propionic anhydride through

dehydration of propionic acid.

3,3'-Iminodipropionic Acid
CAS Number: 505-47-5

3,3'-Iminodipropionic acid is a dicarboxylic acid containing a secondary amine group. It can be

used as a building block in the synthesis of various organic molecules.
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Quantitative Data
Property Value Source

Molecular Formula C6H11NO4 [10]

Molecular Weight 161.16 g/mol [10]

Melting Point 156 °C [10]

Solubility
Information not readily

available in search results.

Appearance White crystalline substance [10]

Experimental Protocols
Detailed experimental protocols for the synthesis of 3,3'-iminodipropionic acid were not

extensively covered in the provided search results. However, a general synthetic approach

would likely involve the reaction of a suitable nitrogen-containing starting material with a

propionic acid derivative.

Biological Activity and Signaling
The biological activity and involvement in specific signaling pathways of 3,3'-iminodipropionic

acid are not well-documented in the provided search results. Its structural similarity to other

amino acids suggests potential roles in biological systems, but further research is needed to

elucidate these.

Logical Relationship Diagram
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Structural Relationship of 3,3'-Iminodipropionic Acid

Structural Components Chemical Properties

3,3'-Iminodipropionic Acid

Propanoic Acid Moiety 1 Propanoic Acid Moiety 2 Imino (-NH-) Linker Dicarboxylic Acid Secondary Amine

Click to download full resolution via product page

Caption: A diagram showing the key structural components and resulting chemical properties of

3,3'-iminodipropionic acid.

2,2-Dimethylpropanoic Acid (Pivalic Acid)
CAS Number: 75-98-9

Also known as pivalic acid, this compound is a carboxylic acid with a branched structure. It is

an isomer of valeric acid. While not a "dipropanoic" acid in the sense of containing two

propanoic units, its name relates to the propanoic acid structure. It is used in the production of

polymers, esters, and other chemicals.

Quantitative Data
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Property Value Source

Molecular Formula C5H10O2 [11]

Molecular Weight 102.13 g/mol [11]

Boiling Point 163-164 °C [12]

Melting Point 33-35 °C [12]

Solubility
Soluble in water, alcohol, and

ether.
[12]

Appearance Colorless to white solid [12]

Experimental Protocols
The synthesis of 2,2-dimethylpropanoic acid was not detailed in the provided search results.

Biological Activity and Signaling
Information regarding the specific biological activities and signaling pathways of 2,2-

dimethylpropanoic acid is not available in the provided search results. It is primarily used as a

chemical intermediate.

Isomeric Relationship Diagram
Caption: A diagram illustrating that 2,2-dimethylpropanoic acid is one of the isomers of valeric

acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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